Cas no 1496227-39-4 (4-(2-bromo-5-methoxyphenyl)butan-2-ol)

• Product Name: 4-(2-bromo-5-methoxyphenyl)butan-2-ol
• CAS No: 1496227-39-4
• MF: C₁₁H₁₅BrO₂
• MW: 259.139602899551
• CID: 5964784
• PubChem ID: 65326556
• Update Time: 2025-10-28

4-(2-bromo-5-methoxyphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol, 2-bromo-5-methoxy-α-methyl-
• 4-(2-bromo-5-methoxyphenyl)butan-2-ol
• AKOS014661627
• 1496227-39-4
• EN300-1897946
• CS-0278552

• Inchi： 1S/C11H15BrO2/c1-8(13)3-4-9-7-10(14-2)5-6-11(9)12/h5-8,13H,3-4H2,1-2H3
• InChI Key： AORQHLNLCFMSRB-UHFFFAOYSA-N
• SMILES： C1(CCC(C)O)=CC(OC)=CC=C1Br

Computed Properties

• Exact Mass: 258.02554g/mol
• Monoisotopic Mass: 258.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.340±0.06 g/cm3(Predicted)
• Boiling Point: 344.7±27.0 °C(Predicted)
• pka: 15.08±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-(2-bromo-5-methoxyphenyl)butan-2-ol

4-(2-Bromo-5-Methoxyphenyl)Butan-2-Ol: A Comprehensive Overview

The compound 4-(2-bromo-5-methoxyphenyl)butan-2-ol (CAS No: 1496227-39-4) is a significant molecule in the field of organic chemistry, particularly in the synthesis of complex organic compounds and pharmaceutical intermediates. This compound has garnered attention due to its unique structure and versatile applications in modern chemical research.

Structure and Properties: The molecule consists of a butan-2-ol backbone attached to a substituted phenyl group. The phenyl ring is substituted with a bromine atom at the 2-position and a methoxy group at the 5-position, making it an ortho-substituted bromophenol derivative. This substitution pattern imparts unique electronic and steric properties to the molecule, which are crucial for its reactivity in various chemical reactions.

Synthesis and Optimization: Recent studies have focused on optimizing the synthesis of 4-(2-bromo-5-methoxyphenyl)butan-2-ol using advanced catalytic methods and green chemistry principles. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to enhance reaction efficiency and selectivity. These advancements have not only improved the yield but also reduced the environmental footprint of the synthesis process.

Applications in Drug Development: One of the most promising applications of this compound lies in its role as an intermediate in drug discovery programs. The presence of a bromine atom provides an excellent site for further functionalization, enabling the construction of bioactive molecules with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties, making them candidates for novel drug development.

Role in Organic Synthesis: Beyond pharmaceuticals, 4-(2-bromo-5-methoxyphenyl)butan-2-ol has found utility in various organic transformations. Its ability to undergo nucleophilic substitution reactions makes it a valuable building block in constructing complex molecular architectures. Recent research has highlighted its use in Suzuki-Miyaura coupling reactions, where it serves as a substrate for forming biaryl compounds with diverse applications.

Conclusion: The compound 4-(2-bromo-5-methoxyphenyl)butan-2-ol stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with advancements in synthetic methodologies, positions it as a key player in both academic research and industrial applications. As researchers continue to explore its potential, this compound is poised to contribute significantly to the development of new drugs and advanced materials.